Cas no 62422-86-0 (Tridecanoyl chloride, 13-(phenylmethoxy)-)

• Product Name: Tridecanoyl chloride, 13-(phenylmethoxy)-
• CAS No: 62422-86-0
• MF: C₂₀H₃₁ClO₂
• MW: 338.911945581436
• CID: 445330
• PubChem ID: 71386566
• Update Time: 2025-04-19

Tridecanoyl chloride, 13-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Tridecanoyl chloride, 13-(phenylmethoxy)-
• 13-phenylmethoxytridecanoyl chloride
• 62422-86-0
• DTXSID50808735
• 13-(BENZYLOXY)TRIDECANOYL CHLORIDE

• Inchi： 1S/C20H31ClO2/c21-20(22)16-12-7-5-3-1-2-4-6-8-13-17-23-18-19-14-10-9-11-15-19/h9-11,14-15H,1-8,12-13,16-18H2
• InChI Key： XIEIAFDQVHCAQE-UHFFFAOYSA-N
• SMILES： ClC(CCCCCCCCCCCCOCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 338.20143
• Monoisotopic Mass: 338.2012579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3